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Compound of Interest

Compound Name: 4-Oxononanoic acid

Cat. No.: B1294678 Get Quote

Essential Safety and Handling Guide for 4-
Oxononanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Oxononanoic acid (CAS No. 6064-52-4) in a laboratory setting.

Adherence to these guidelines is critical to ensure personal safety and minimize environmental

impact.

Hazard Identification and Classification
4-Oxononanoic acid is classified under the Globally Harmonized System (GHS) with the

following hazards:

Acute toxicity - Oral, Category 4 (H302): Harmful if swallowed.[1][2]

Serious eye irritation, Category 2 (H319): Causes serious eye irritation.[1][2]

Signal Word: Warning

Primary Hazards: Irritant.[1]

Physical and Chemical Properties
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A summary of the key quantitative data for 4-Oxononanoic acid is provided in the table below.

Property Value

Molecular Formula C₉H₁₆O₃

Molecular Weight 172.22 g/mol [1]

CAS Number 6064-52-4[1][2][3]

Boiling Point 298.2 ± 13.0 °C at 760 mmHg[4]

Flash Point 148.4 ± 16.3 °C[4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-Oxononanoic acid
to prevent exposure.

PPE Category Equipment

Eye and Face Protection
Chemical splash goggles and a face shield.[5][6]

[7]

Hand Protection
Chemical-resistant gloves (e.g., PVC, neoprene,

or butyl rubber).[8]

Body Protection

A chemical-resistant laboratory coat or apron.

For larger quantities or where splashing is likely,

chemical-resistant overalls should be worn.[5][7]

Footwear
Closed-toe, chemical-resistant boots. Pants

should be worn over the boots.[5][6]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[9] If significant vapor or

aerosol generation is anticipated, a full-face

respirator with acid gas cartridges is

recommended.[5][6]
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Operational Plan for Handling 4-Oxononanoic Acid
A systematic approach to handling 4-Oxononanoic acid is crucial for maintaining a safe

laboratory environment. The following workflow outlines the key steps from receipt to disposal.

Caption: Workflow for the safe handling of 4-Oxononanoic acid.

Step-by-Step Handling Protocol:

Receiving: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.[9]

Keep the container tightly closed.

Preparation: Before handling, ensure you are wearing the appropriate personal protective

equipment as outlined in the table above.

Handling:

Conduct all work in a certified chemical fume hood to minimize inhalation exposure.[9]

Avoid contact with skin, eyes, and clothing.[10]

Do not eat, drink, or smoke in the work area.[2]

Wash hands thoroughly after handling.[2]

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][9]

Skin Contact: Immediately flush skin with plenty of water. Remove contaminated clothing

and wash before reuse. If irritation persists, seek medical attention.[10]

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison

control center or doctor immediately.[2][9]
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Spill: In case of a spill, contain the material with an inert absorbent (e.g., sand,

vermiculite).[8] Collect the absorbed material into a suitable container for disposal.

Disposal Plan
All waste containing 4-Oxononanoic acid must be treated as hazardous waste and disposed

of in accordance with local, state, and federal regulations.[8]

Waste Collection and Disposal Workflow:

Caption: Disposal workflow for 4-Oxononanoic acid waste.

Disposal Protocol:

Collection: Collect all waste materials (including contaminated PPE and spill cleanup

materials) in a designated, clearly labeled, and sealed container.

Neutralization (if permissible by local regulations): For small quantities, neutralization with a

weak base such as sodium bicarbonate or soda ash may be an option before disposal.[8]

This should only be performed by trained personnel.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company.[9]

[10] Do not dispose of it down the drain or in general waste.

Container Decontamination: Decontaminate empty containers with a 5% aqueous sodium

hydroxide or soda ash solution, followed by rinsing with water, before disposal or recycling.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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